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Compound of Interest

Compound Name: Trioctylphosphine

Cat. No.: B1581425

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
trioctylphosphine (TOP), a versatile organophosphorus compound with significant
applications in nanotechnology and chemical synthesis. This document consolidates key data,
outlines experimental methodologies, and presents visual workflows to facilitate a deeper
understanding of this compound for research and development purposes.

Core Physicochemical Data

Trioctylphosphine, identified by the CAS Number 4731-53-7, is a colorless liquid at room
temperature.[1] Its key physical properties are summarized in the table below for easy
reference and comparison.

Property Value Conditions
Melting Point -60 °C Not Specified
Boiling Point 284-291 °C at 50 mmHg

445 °C at 760 mmHg

CAS Number 4731-53-7 N/A
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Experimental Protocols

While specific experimental protocols for the determination of trioctylphosphine's boiling and
melting points are not extensively detailed in publicly available literature, standard
methodologies are employed for such characterizations.

Melting Point Determination (General Protocol)

The melting point of a compound like trioctylphosphine, which is liquid at room temperature,
would be determined using a cryostat. For solid compounds, a standard method involves a
capillary tube and a melting point apparatus.

Apparatus:

e Capillary tubes

e Melting point apparatus with a calibrated thermometer or sensor
o Mortar and pestle (for solid samples)

Procedure:

A small, finely powdered sample of the substance is packed into a thin-walled capillary tube
to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady, slow rate.

e The temperature at which the substance first begins to melt (the first appearance of liquid)
and the temperature at which the entire sample has melted are recorded. This range is
reported as the melting point.

Boiling Point Determination

The boiling point is determined by distillation. The temperature at which the liquid boils and its
vapor is in equilibrium with the liquid at a given pressure is recorded as the boiling point. For
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substances that decompose at their atmospheric boiling point, vacuum distillation is employed
to determine the boiling point at a reduced pressure.

Applications in Synthesis: A Workflow Perspective

Trioctylphosphine is a crucial reagent in the synthesis of various nanomaterials, acting as a
solvent, a reducing agent, and a stabilizing ligand. Its role in the synthesis of Cadmium Sulfide
(CdS) nanorods provides a clear example of its utility.
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Workflow for the synthesis of CdS nanorods using trioctylphosphine.
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Chemical Reactivity: Oxidation to Trioctylphosphine
Oxide

Trioctylphosphine readily reacts with oxygen to form trioctylphosphine oxide (TOPO).[2]
This reaction is a key consideration when handling TOP, often necessitating air-free
techniques. The synthesis of TOPO itself can be a multi-step process.
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Oxidation of trioctylphosphine to trioctylphosphine oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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